Cas no 5304-37-0 (Propanedioic acid, 2-(4-methyl-2-benzothiazolyl)-,1,3-diethyl ester)

Propanedioic acid, 2-(4-methyl-2-benzothiazolyl)-,1,3-diethyl ester structure
5304-37-0 structure
Product Name:Propanedioic acid, 2-(4-methyl-2-benzothiazolyl)-,1,3-diethyl ester
CAS No:5304-37-0
MF:C20H23NO4S
MW:373.465924501419
CID:386728
PubChem ID:2840042
Update Time:2025-04-19

Propanedioic acid, 2-(4-methyl-2-benzothiazolyl)-,1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, 2-(4-methyl-2-benzothiazolyl)-,1,3-diethyl ester
    • 4-thiazolidinone, 5-methyl-3-(phenylmethyl)-2-(3,4,5-trimethoxyphenyl)-
    • 3-benzyl-5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidin-4-one
    • Oprea1_147323
    • SR-01000400287-1
    • SR-01000400287
    • AKOS005446610
    • 5304-37-0
    • DTXSID90385616
    • AB00079588-01
    • Inchi: 1S/C20H23NO4S/c1-13-19(22)21(12-14-8-6-5-7-9-14)20(26-13)15-10-16(23-2)18(25-4)17(11-15)24-3/h5-11,13,20H,12H2,1-4H3
    • InChI Key: AAJJHHGUJSAWSK-UHFFFAOYSA-N
    • SMILES: S1C(C)C(N(CC2C=CC=CC=2)C1C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

  • Exact Mass: 373.13489
  • Monoisotopic Mass: 373.13477939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 73.3Ų

Experimental Properties

  • PSA: 48
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